Cas no 30126-05-7 (3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid)

• Product Name: 3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid
• CAS No: 30126-05-7
• MF: C₁₁H₆O₂S₂
• MW: 234.294140338898
• CID: 852958
• PubChem ID: 901504
• Update Time: 2025-10-15

3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• thieno[3,2-b][1]benzothiophene-2-carboxylic acid
• thieno[3,2-b]-[1]benzothiophene-2-carboxylic acid
• 3,7-dithiatricyclo[6.4.0.02,6dodeca-1(12),2(6),4,8,10-pentaene-4-carbox ylic acid
• 3,7-dithiatricyclo[6.4.0.0,2,6]dodeca-1(12),2(6),4,8,10-pentaene-4-carboxylic acid
• HJMXTNQVXZTBHZ-UHFFFAOYSA-N
• F87881
• SCHEMBL513104
• DTXSID20952719
• AB01121843-03
• J-017791
• AKOS001281792
• CS-0234685
• EN300-14571
• AI-942/13331411
• Z104510062
• 2-carboxy-thieno[3,2-b]-benzothiophen
• 3,7-dithiatricyclo[6.4.0.0(2),?]dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic acid
• 30376-45-5
• thieno[3,2-b][1]benzothiole-2-carboxylic acid
• THIENO[3,2-B][1]BENZOTHIOPHENE-2-CARBOXYLICACID
• NCGC00335155-01
• 30126-05-7
• MFCD01927335
• 3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid

• Inchi： 1S/C11H6O2S2/c12-11(13)9-5-8-10(15-9)6-3-1-2-4-7(6)14-8/h1-5H,(H,12,13)
• InChI Key： HJMXTNQVXZTBHZ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C2=C1C=C(C(=O)O)S2

Computed Properties

• Exact Mass: 232.97315
• Monoisotopic Mass: 232.973096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6
• XLogP3: 3.9

Experimental Properties

• Density: 1.57
• Boiling Point: 477.5°C at 760 mmHg
• Flash Point: 242.6°C
• Refractive Index: 1.832
• PSA: 40.13

3,7-Dithiatricyclo6.4.0.0,2,6dodeca-1(8),2(6),4,9,11-pentaene-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes